Cas no 2408959-84-0 (tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate
• CAS No: 2408959-84-0
• MF: C₁₄H₂₉NO₄
• MW: 275.384364843369
• CID: 6129590
• PubChem ID: 165699204
• Update Time: 2025-06-15

tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2408959-84-0
• tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate
• EN300-7548116

• Inchi： 1S/C14H29NO4/c1-12(2,3)19-11(16)15-10-13(4,5)14(6,17)8-9-18-7/h17H,8-10H2,1-7H3,(H,15,16)
• InChI Key： XXCIVFCNFHNXBK-UHFFFAOYSA-N
• SMILES： OC(C)(CCOC)C(C)(C)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.20965841g/mol
• Monoisotopic Mass: 275.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate

Introduction to tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate (CAS No. 2408959-84-0)

tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate (CAS No. 2408959-84-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate is composed of a tert-butyl group attached to a carbamate moiety, which is further linked to a complex aliphatic chain containing hydroxyl and methoxy functional groups. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting subject for both academic and industrial research.

In recent years, the study of tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate has been driven by its potential as a lead compound in drug discovery. Researchers have explored its pharmacological properties, including its ability to modulate various biological targets such as enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent for metabolic disorders.

Beyond its enzymatic inhibition properties, tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate has also been investigated for its anti-inflammatory and antioxidant activities. These properties are attributed to the presence of the hydroxyl and methoxy groups, which can interact with reactive oxygen species (ROS) and reduce oxidative stress. This makes the compound a promising candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress.

The synthesis of tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of tert-butyl isocyanate with 3-hydroxy-5-methoxy-2,2,3-trimethylpentanamine under controlled conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization to ensure high purity levels suitable for pharmaceutical applications.

In addition to its synthetic aspects, the physicochemical properties of tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate have been extensively characterized. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups. Its melting point and boiling point have also been determined through thermal analysis methods like differential scanning calorimetry (DSC).

The biological evaluation of tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate has involved a range of in vitro and in vivo assays. In vitro studies have demonstrated its ability to inhibit key enzymes involved in disease pathways at low micromolar concentrations. In vivo experiments using animal models have further confirmed its efficacy and safety profile, with no significant adverse effects observed at therapeutic doses.

The potential applications of tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate extend beyond traditional drug development. It has also been explored as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop prodrugs that can be activated under specific physiological conditions.

In conclusion, tert-butyl N-(3-hydroxy-5-methoxy-2,2,3-trimethylpentyl)carbamate (CAS No. 2408959-84-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance in this field, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.